Cas no 62807-57-2 (3-Pyridinecarboxylic acid, 4-(dibromomethyl)-, methyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 4-(dibromomethyl)-, methyl ester
• CAS No: 62807-57-2
• MF: C₈H₇Br₂NO₂
• MW: 308.954680681229
• CID: 430774
• PubChem ID: 71382578
• Update Time: 2025-04-19

3-Pyridinecarboxylic acid, 4-(dibromomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4-(dibromomethyl)-, methyl ester
• methyl 4-(dibromomethyl)pyridine-3-carboxylate
• 62807-57-2
• DTXSID10804955

• Inchi： 1S/C8H7Br2NO2/c1-13-8(12)6-4-11-3-2-5(6)7(9)10/h2-4,7H,1H3
• InChI Key： AEFLULWDPXXZEO-UHFFFAOYSA-N
• SMILES： BrC(C1C=CN=CC=1C(=O)OC)Br

Computed Properties

• Exact Mass: 306.88431
• Monoisotopic Mass: 306.88435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19